Cas no 309928-69-6 (Benzoic acid, 3-bromo-, 9-anthracenylmethyl ester)
309928-69-6 structure
Product Name:Benzoic acid, 3-bromo-, 9-anthracenylmethyl ester
CAS No:309928-69-6
MF:C22H15BrO2
MW:391.257305383682
CID:1445062
Update Time:2024-08-23
Benzoic acid, 3-bromo-, 9-anthracenylmethyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3-bromo-, 9-anthracenylmethyl ester
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- Inchi: 1S/C22H15BrO2/c23-18-9-5-8-17(13-18)22(24)25-14-21-19-10-3-1-6-15(19)12-16-7-2-4-11-20(16)21/h1-13H,14H2
- InChI Key: IEABBODQGWHTTH-UHFFFAOYSA-N
- SMILES: C(OCC1C2=CC=CC=C2C=C2C=1C=CC=C2)(=O)C1=CC=CC(Br)=C1
Computed Properties
- Exact Mass: 390.02555
Experimental Properties
- Density: 1.436±0.06 g/cm3(Predicted)
- Boiling Point: 544.3±25.0 °C(Predicted)
- PSA: 26.3
Benzoic acid, 3-bromo-, 9-anthracenylmethyl ester Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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